Cas no 82958-68-7 (2-[3-({4-[(Diaminomethylidene)amino]butyl}amino)propyl]guanidine sulfate(1:1))
82958-68-7 structure
Product Name:2-[3-({4-[(Diaminomethylidene)amino]butyl}amino)propyl]guanidine sulfate(1:1)
CAS No:82958-68-7
MF:C9H25N7O4S
MW:327.404299497604
CID:883526
PubChem ID:273115
Update Time:2025-04-19
2-[3-({4-[(Diaminomethylidene)amino]butyl}amino)propyl]guanidine sulfate(1:1) Chemical and Physical Properties
Names and Identifiers
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- 2-[3-[4-(diaminomethylideneamino)butylamino]propyl]guanidine,sulfuric acid
- DTXSID10297782
- NSC-118067
- NSC118067
- 82958-68-7
- 2-[3-({4-[(diaminomethylidene)amino]butyl}amino)propyl]guanidine sulfate(1:1)
- 2-[3-({4-[(Diaminomethylidene)amino]butyl}amino)propyl]guanidine sulfate(1:1)
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- Inchi: 1S/C9H23N7.H2O4S/c10-8(11)15-6-2-1-4-14-5-3-7-16-9(12)13;1-5(2,3)4/h14H,1-7H2,(H4,10,11,15)(H4,12,13,16);(H2,1,2,3,4)
- InChI Key: VFTOAYKDOXUZTG-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(O)O.N(CCC/N=C(\N)/N)CCCC/N=C(\N)/N
Computed Properties
- Exact Mass: 327.16887348g/mol
- Monoisotopic Mass: 327.16887348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 9
- Complexity: 297
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 224Ų
2-[3-({4-[(Diaminomethylidene)amino]butyl}amino)propyl]guanidine sulfate(1:1) Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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